Journal Name:International Journal of Clothing Science and Technology
Journal ISSN:0955-6222
IF:1.006
Journal Website:http://www.emeraldgrouppublishing.com/products/journals/journals.htm?id=ijcst
Year of Origin:0
Publisher:Emerald Group Publishing Ltd.
Number of Articles Per Year:64
Publishing Cycle:Bimonthly
OA or Not:Not
International Journal of Clothing Science and Technology ( IF 1.006 ) Pub Date: 2023-03-17 , DOI:
10.1007/s10337-023-04248-1
Phenyl content is a crucial quality indicator for phenyl silicone oils, but the current 1H NMR method for determining it is still unreliable because of the possibility of interference from methylphenylcyclosiloxane or solvents such as toluene and xylene. Here, a novel method for the determination of the phenyl content in phenyl silicone oils for has been developed using gel permeation chromatography–ultraviolet detection (GPC-UV) analysis. Under optimized parameters, the standard curve has been established in the linear range of 5–1000 μg mL−1 with a squared correlation coefficient of more than 0.999, and a quantification limit of 0.972 μg mL−1 has been obtained. Potential interference-causing substances, such as methylphenylcyclosiloxane, toluene or xylene, and various silicone oils can be readily ruled out using the GPC-UV method. The phenyl content in 9 samples of phenyl silicone oil that were readily available was determined with a recovery in the range of 84.63–106.74%. The amount (0.613 mg g−1) of phenyl in sample H1 by GPC-UV was in good agreement with that (0.603 mg g−1) by the 1H NMR analysis.
International Journal of Clothing Science and Technology ( IF 1.006 ) Pub Date: 2023-03-02 , DOI:
10.1007/s10337-023-04244-5
Accurate quantification of steroid hormones based on LC–MS/MS is of great significance for the diagnosis of endocrine diseases and the study of metabolomics. However, the current liquid–liquid extraction (LLE) and solid-phase extraction (SPE) are difficult to be further accepted in the pretreatment of clinical samples. Therefore, we carefully developed and optimized a novel method for the treatment of human serum samples by magnetic solid-phase extraction (MSPE). Several necessary tests for 12 steroids, such as LLOQ, matrix effect, recovery and precision, have verified the repeatability and practicability of the method. The comparison with LLE proves that the environment-friendly MSPE has the significance of further popularization in the treatment of clinical samples. Focusing on the future, the study opens the door for the automatic preprocessing of human serum samples based on MSPE, including but not limited to the quantitative analysis of steroid hormones.
International Journal of Clothing Science and Technology ( IF 1.006 ) Pub Date: 2023-03-22 , DOI:
10.1007/s10337-022-04210-7
This paper is dedicated to the development of the method of high-temperature two-dimensional gas chromatography (HT-GC × GC) using a flow modulator for the analysis of a number of complex high-boiling samples. A method has been developed that allows to analyze complex samples with a temperature up to 360 °C using a combination of non-polar and mid-polar columns. We have achieved separations of such complex mixtures as products of thermal cracking of slack wax, vacuum gas oil (VGO) and the products of its processing, a product of catalytic processing of sludge sediments pyrolysate and products of polyethylene pyrolysis. The method makes it possible to achieve good resolution in the previously listed samples between the groups of aromatic and aliphatic hydrocarbons. In addition, the group of aliphatic hydrocarbons was resolved into separate constituent classes: alkanes, alkenes, alkadienes, and cycloalkanes. A good resolution was reached for sludge pyrolysis samples between the groups of polar compounds and aromatic and aliphatic hydrocarbons. Comparisons with other standardized methods illustrate the high potential of high-temperature two-dimensional gas chromatography for the analysis of high-boiling mixtures.
International Journal of Clothing Science and Technology ( IF 1.006 ) Pub Date: 2023-04-12 , DOI:
10.1007/s10337-023-04250-7
UPLC-MS/MS method was developed for determination of bioactive compounds including chlorogenic acid (CA), apigenin (AP) and apigenin 7-glucoside (AP7G) in goat serum. The analytes were separated on Kinetex C18 analytical column and a mobile phase consisting 0.1% formic acid in water and methanol with gradient elution. Detection of analytes was performed using a triple quadrupole mass spectrometer with electrospray ionization in positive mode. The lower limit of quantitation was 0.5 ng mL–1 for AP and AP7G and 2.5 ng mL–1 for CA. The inter- and intra-day precision of the method expressed as relative standard deviation was in the range of 1.22–14.5%. The accuracy of the method expressed as the relative error was in the range of 0.147–14.6%. The extraction recoveries of the compounds were 76.2–89.5%. The validated method was successfully applied for analysis of the compounds in the serum of sixty goats, half of which were fed with fodder with the addition of an herbal mixture. The higher concentration values of all analyzed compounds were reported in the serum of the animals fed with herbs compared to the control group receiving standard fodder.
International Journal of Clothing Science and Technology ( IF 1.006 ) Pub Date: 2023-06-15 , DOI:
10.1007/s10337-023-04264-1
A novel sorbent of diphenyl-functionalized nickel foam (NF-2Ph) was synthesized and used in the dispersive solid-phase extraction (DSPE) and gas chromatography–mass spectrometric (GC–MS) analysis of exogenous polycyclic aromatic hydrocarbons (PAHs) contaminants in Chinese herbal medicines. The prepared materials were characterized using scanning electron microscopy (SEM), Fourier-transform infrared spectroscopy (FT-IR), X-ray photoelectron spectroscopy (XPS), vibrating sample magnetometer (VSM), and N2 adsorption–desorption experiments. Major parameters affecting the extraction, such as sorbent dosage, extraction time, sample volume, desorption solvent type, eluent solvent volume, and elution time, were evaluated. Under optimal conditions, the proposed method showed good linearity (R2 ≥ 0.9932) within the concentration range of 20–2000 ng mL−1. It provided low limits of detection (0.5–7.6 ng mL−1), good precision (relative standard deviation < 7.6%), and satisfactory recoveries (83.0–110%). The developed method was successfully applied to the simultaneous determination of 16 PAHs in Chinese herbal medicines.
International Journal of Clothing Science and Technology ( IF 1.006 ) Pub Date: 2022-11-05 , DOI:
10.1007/s10337-022-04214-3
Nowadays, when analysts develop a new method, they are taking into consideration the green aspects of the developed method. Two chromatographic methods were developed for the determination of antidepressant pharmaceutical combination nortriptyline hydrochloride and fluphenazine hydrochloride in presence of their potential impurities and the methods were assessed using four tools; eco-scale, analytical greenness profile (AGP), analytical greenness metric approach (AGREE), and green analytical procedure index (GAPI). Method (A) was RP-HPLC, in which the separation was carried out on C18 column (250 × 4.5 mm, 5 µm) by gradient elution using mobile phase consisting of a mixture of water containing 0.1% H3PO4 (pH 2.25) and methanol, at a flow rate of 2 mL/min with DAD detection at 254 nm. Method (B) was TLC, in which the separation was carried out on silica gel TLC F254 plates. The mobile phase used was a mixture of methanol and acetone (9:1, v/v) with UV detection at 245 nm. The proposed methods agreed with ICH guidelines of method validation and were successfully applied for determination of the proposed components in their dosage form and the results were compared statistically to those obtained by the reported RP-HPLC method with no significant difference; which suggests the application of the developed methods for routine quality control analysis of these drugs.
International Journal of Clothing Science and Technology ( IF 1.006 ) Pub Date: 2022-10-12 , DOI:
10.1007/s10337-022-04206-3
Currently, illegal addition of anti-infective drugs has been detected in some cosmetics to achieve rapid sterilization and anti-inflammatory effects. However, the abuse of anti-infective drugs may endanger the health of citizens. Thus, methods for the detection and quantitative determinations of such substances should be developed. In this paper, a method combining ultra-high-performance liquid chromatography with quadrupole time-of-flight mass spectrometry (UHPLC-Q-TOF HRMS) was designed. Its significance and potential were verified by the identification, confirmation, and quantification of 37 illegally added anti-infective drugs in cosmetics that claimed to have anti-acne effects. The method validation revealed a satisfactory linear relationship, and each coefficient of determination (r2) was higher than 0.9943. The LOD and LLOQ results were in the ranges of 0.0003–0.1063 μg g−1 and 0.0012–0.3545 μg g−1, respectively. The accuracy ranged from 70.8 to 122.8%, whereas the intra- and inter-day precisions were in the ranges of 0.2–12.8% and 0.2–13.8%, correspondingly. The mean recoveries were in the range of 70.1–117.7%, and the matrix effects ranged from 73.0 to 121.4%. Of the 200 batches of cosmetics that claimed to have anti-acne effects, three batches were positive, with chemical components such as metronidazole, lincomycin, clindamycin, tinidazole and miconazole nitrate being discovered. Therefore, the Q-TOF spectrometry could be widely applied in routine screening of adulteration in cosmetics.
Performance of Dicarboxylates for the Separation of Arsenic Species by Anion Exchange Chromatography
International Journal of Clothing Science and Technology ( IF 1.006 ) Pub Date: 2023-02-23 , DOI:
10.1007/s10337-023-04245-4
This work presents a study of the chromatographic performance of several dicarboxylates as eluents in anion exchange chromatography for the separation of four As species. Retention factors, asymmetry factors and plate numbers were determined for arsenite, arsenate, dimethyl arsenate, and monomethyl arsonate. The eluents studied included the series of linear dicarboxylates from oxalate to adipate, three hydroxy-substituted dicarboxylates, and an aromatic dicarboxylate. The linear dicarboxylates showed a marked influence of the length of the aliphatic chain on the separation performance. The higher hydrophobicity of the longer chains increases their affinity to the stationary phase due to interactions with the polymeric support, resulting in shorter retention times, except for oxalate which has a high charge density and deviates from this trend. This hydrophobicity also affects the efficiency and asymmetry obtained for the different species. The hydroxy-substituted dicarboxylates showed a complex behavior and different interactions with the As species than their unsubstituted counterparts. On the other hand, the aromatic ring and high charge density of the phthalate ion resulted in very short retention times and high asymmetries for the inorganic species. In terms of overall performance, oxalate and malonate seem to be the most suitable choice for the separation of anionic arsenic species.
International Journal of Clothing Science and Technology ( IF 1.006 ) Pub Date: 2023-01-25 , DOI:
10.1007/s10337-022-04222-3
SARS-CoV-2 infection in the human body induces a severe storm of inflammatory factors. However, its specific mechanism is still not clear. Gas chromatography–mass spectrometry (GC–MS) technology is expected to explain the possible mechanism of the disease by detecting differential metabolites. 15 COVID-19 patients and healthy controls were included in this study. Immune indicators such as hs CRP and cytokines were detected to reflect the level of inflammation in patients with COVID-19. The distribution of lymphocytes and subpopulations in peripheral whole blood were detected using flow cytometry to assess the immune function of COVID-19 patients. The expression of differential metabolites in serum was analyzed using GC–MS non-targeted metabolomics. The results showed that hs CRP, IL-5/6/8/10 and IFN-α in the serum of COVID-19 patients increased to varying degrees, and CD3/4/8+ T lymphocytes decreased. Additionally, 53 metabolites in the serum of COVID-19 patients were up regulated, 18 metabolites were down regulated, and 8 metabolites remained unchanged. Increased Cholesterol, Lactic Acid and 1-Monopalmitin may be the mechanism that causes excessive inflammation in COVID-19 patients. The increase of D-Allose may be involved in the process of lymphocyte decrease. In conclusion, the significance of our study is to reveal the possible mechanism of inflammatory response in patients with COVID-19 from the perspective of metabolomics. This provided a new idea for the treatment of COVID-19.Graphical Abstract
International Journal of Clothing Science and Technology ( IF 1.006 ) Pub Date: 2023-01-25 , DOI:
10.1007/s10337-023-04236-5
A new type of β-cyclodextrin-bonded chiral stationary phase (CSP), partially substituted 3-chloro-5-methylphenylcarbamate-(3-(2-O-β-cyclodextrin)-2-hydroxypropoxy)-propylsilyl-appended silica particles (35CMP-CD-HPS), has been successfully synthesized and applied as CSP in HPLC under normal-phase, reversed-phase and polar organic mobile phase conditions. The new stationary phase 35CMP-CD-HPS was characterized by means of elementary analysis and Fourier transformation infrared spectroscopy. The chromatographic performance of 35CMP-CD-HPS-packed column was evaluated by separating positional isomers of disubstituted nitrophenol and nitroaniline and enantiomers of some chiral drug compounds. The results showed that 35CMP-CD-HPS exhibited excellent separation selectivity for the aromatic positional isomers and the enantiomers of a wide range of chiral drug compounds. Besides the concurrently existed electron-withdrawing chlorine and electron-donating methyl groups at symmetry-equivalent meta-positions of the phenylcarbamate-substituted moieties, both the hydroxyl residues of the partially substituted β-cyclodextrin and the stable ether spacer linking to the wider torus rim of β-cyclodextrin in the new 35CMP-CD-HPS phase play important roles in chromatographic separations under multi-mode mobile phase conditions.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | MATERIALS SCIENCE, TEXTILES 材料科学:纺织4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
22.30 | 32 | Science Citation Index Expanded | Not |